Cas no 178999-25-2 (Benzothiazole,2-(1,1-dimethylethyl)-7-methyl-)

• Product Name: Benzothiazole,2-(1,1-dimethylethyl)-7-methyl-
• CAS No: 178999-25-2
• MF: C₁₂H₁₅NS
• MW: 205.31920170784
• CID: 113033
• PubChem ID: 10655864
• Update Time: 2025-04-18

Benzothiazole,2-(1,1-dimethylethyl)-7-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-(1,1-dimethylethyl)-7-methyl-
• Benzothiazole, 2-(1,1-dimethylethyl)-7-methyl- (9CI)
• SCHEMBL12340974
• 2-TERT-BUTYL-7-METHYL-1,3-BENZOTHIAZOLE
• 178999-25-2

• Inchi： 1S/C12H15NS/c1-8-6-5-7-9-10(8)14-11(13-9)12(2,3)4/h5-7H,1-4H3
• InChI Key： XHYYWHILMDOMFI-UHFFFAOYSA-N
• SMILES： S1C2C(C)=CC=CC=2N=C1C(C)(C)C

Computed Properties

• Exact Mass: 205.09265
• Monoisotopic Mass: 205.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 12.89